Cas no 40253-45-0 (methyl 5-methyl-1H-imidazole-2-carboxylate)

Methyl 5-methyl-1H-imidazole-2-carboxylate is a heterocyclic organic compound featuring an imidazole core substituted with a methyl group at the 5-position and a carboxylate ester at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing biologically active molecules. The ester functionality enhances reactivity, facilitating further derivatization under mild conditions. Its stability under standard storage conditions and compatibility with common organic solvents contribute to its utility in multistep synthetic routes. The compound’s well-defined reactivity profile allows for precise modifications, making it a preferred choice for researchers developing novel imidazole-based compounds.
methyl 5-methyl-1H-imidazole-2-carboxylate structure
40253-45-0 structure
Product Name:methyl 5-methyl-1H-imidazole-2-carboxylate
CAS No:40253-45-0
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD19216588
CID:326748
PubChem ID:45089925
Update Time:2025-06-09

methyl 5-methyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-carboxylicacid, 5-methyl-, methyl ester
    • methyl 5-methyl-1H-imidazole-2-carboxylate
    • AB53499
    • methyl 4-methyl-1H-imidazole-2-carboxylate
    • DTXSID90666553
    • EN300-153564
    • METHYL5-METHYL-1H-IMIDAZOLE-2-CARBOXYLATE
    • Y14700
    • 40253-45-0
    • AKOS006348472
    • MDL: MFCD19216588
    • Inchi: 1S/C6H8N2O2/c1-4-3-7-5(8-4)6(9)10-2/h3H,1-2H3,(H,7,8)
    • InChI Key: NHUJJUNCSFRDIR-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=NC=C(C)N1)=O

Computed Properties

  • Exact Mass: 140.059
  • Monoisotopic Mass: 140.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 0.6

methyl 5-methyl-1H-imidazole-2-carboxylate Pricemore >>

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